Cas no 1719-06-8 (Anthracene-d10)

• Product Name: Anthracene-d10
• CAS No: 1719-06-8
• MF: C₁₄H₁₀
• MW: 188.290820598602
• MDL: MFCD00001241
• CID: 179651
• Update Time: 2025-06-15

Anthracene-d10 Chemical and Physical Properties

Names and Identifiers

• Anthracene-1,2,3,4,5,6,7,8,9,10-d10
• ANTHRACENE- D10
• Anthracene–d10 solution
• Anthracene-d10neat
• [2H10]anthracene
• Anthracene. perdeutero-
• Anthracene-d10

• MDL： MFCD00001241
• Inchi： 1S/C14H10/c1-2-6-12-10-14-8-4-3-7-13(14)9-11(12)5-1/h1-10H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
• InChI Key： MWPLVEDNUUSJAV-LHNTUAQVSA-N
• SMILES： C12C([2H])=C([2H])C([2H])=C([2H])C1=C([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1C=2[2H]

Computed Properties

• Exact Mass: 198.2037
• Monoisotopic Mass: 188.141
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: A yellow crystal with strong irritating blue fluorescence
• Density: 1.194
• Melting Point: 210-215 °C (lit.)
• Boiling Point: 340 °C(lit.)
• Flash Point: Fahrenheit: 249.8 ° f < br / > Celsius: 121 ° C < br / >
• Refractive Index: 1.714
• PSA: 0
• Solubility: Soluble in ethanol \ ether \ benzene \ chloroform and carbon disulfide
• Color/Form: 2000 μg/mL in dichloromethane

Anthracene-d10 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H410
• Warning Statement： P261-P273-P305+P351+P338-P501
• Hazardous Material transportation number：UN 3077 9
• WGK Germany：2
• Hazard Category Code： 36/37/38-50/53
• Safety Instruction： 26-60-61
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on Anthracene-d10

Anthracene-d10 (CAS No. 1719-06-8): An Overview of a Versatile Deuterated Compound

Anthracene-d10 (CAS No. 1719-06-8) is a deuterated derivative of anthracene, a polycyclic aromatic hydrocarbon (PAH) with a wide range of applications in chemical and pharmaceutical research. This compound is characterized by the substitution of all hydrogen atoms in the anthracene molecule with deuterium, resulting in a stable and isotopically labeled form. The unique properties of Anthracene-d10 make it an invaluable tool in various scientific disciplines, including materials science, spectroscopy, and drug development.

The structure of Anthracene-d10 consists of three linearly fused benzene rings, with each hydrogen atom replaced by deuterium. This deuterium substitution significantly alters the physical and chemical properties of the molecule, particularly its nuclear magnetic resonance (NMR) characteristics. The increased atomic mass of deuterium compared to hydrogen results in a shift in NMR signals, making Anthracene-d10 an excellent internal standard for NMR spectroscopy. This property is particularly useful in the analysis of complex mixtures and the quantification of trace compounds.

In materials science, Anthracene-d10 is used to study the behavior of organic semiconductors and photovoltaic materials. The deuterium-labeled form allows researchers to investigate the effects of isotopic substitution on electronic properties and charge transport mechanisms. Recent studies have shown that deuterated anthracenes exhibit enhanced stability and improved performance in organic electronic devices, making them promising candidates for next-generation optoelectronic applications.

The pharmaceutical industry also benefits from the use of Anthracene-d10. In drug development, deuterated compounds are often employed to improve the metabolic stability and pharmacokinetic properties of drug candidates. By substituting hydrogen with deuterium, researchers can reduce the rate of metabolic degradation, leading to longer half-lives and potentially reduced dosing frequencies. This approach has been successfully applied to several therapeutic areas, including oncology and neurodegenerative diseases.

In addition to its applications in NMR spectroscopy and materials science, Anthracene-d10 is also used in photophysical studies. The unique electronic structure of anthracenes makes them highly fluorescent, and deuterium substitution can influence their photophysical properties. Researchers have utilized Anthracene-d10 to investigate the effects of isotopic labeling on fluorescence quantum yields and lifetimes. These studies provide valuable insights into the mechanisms governing photophysical processes in organic molecules.

The synthesis of Anthracene-d10 typically involves multi-step processes that ensure high levels of deuteration. Recent advancements in synthetic methods have led to more efficient and cost-effective routes for producing this compound. For example, catalytic deuteration using transition metal catalysts has been shown to yield high levels of deuteration with excellent selectivity. These improvements have made Anthracene-d10 more accessible to researchers across various fields.

In conclusion, Anthracene-d10 (CAS No. 1719-06-8) is a versatile deuterated compound with a wide range of applications in chemical and pharmaceutical research. Its unique properties make it an essential tool for NMR spectroscopy, materials science, drug development, and photophysical studies. As research continues to advance, the importance of isotopically labeled compounds like Anthracene-d10 is likely to grow, driving further innovations in these fields.